3-Methoxy-1-phenylpropan-1-one

• IUPAC Name: 3-methoxy-1-phenylpropan-1-one
• InChI: InChI=1S/C10H12O2/c1-12-8-7-10(11)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• InChI Key: MZBFZHPHBGPWDT-UHFFFAOYSA-N
• Canonical SMILES: COCCC(=O)C1=CC=CC=C1
• Molecular Formula: C10H12O2
• DSSTOX Substance ID: DTXSID10449148
• Molecular Weight: 164.20 g/mol
• CAS RN: 55563-72-9

Description

3-Methoxy-1-phenylpropan-1-one is a compound with the molecular formula C10H12O2 and a molecular weight of 164.2. It is also known by other names such as 3-methoxypropiophenone, 3-methoxy-1-phenyl-1-propanone, and 3-methoxy-1-phenyl-propan-1-one.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H12O2/c1-12-8-7-10 (11)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3. The Canonical SMILES is COCCC (=O)C1=CC=CC=C1. These codes provide a textual representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a molecular weight of 164.20 g/mol. The compound has a topological polar surface area of 26.3 Ų and a complexity of 137. It has no hydrogen bond donors and two hydrogen bond acceptors.

Safety and Hazards

The compound is associated with hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Synthesis routes and methods I

Procedure details

A solution of ethyl magnesium bromide in diethyl ether (58 ml, 3 M) was added dropwise at room temperature to a mixture of 3-methoxybenzonitrile (21.2 g, 0.159 mol) and dry THF (250 ml). When addition was complete the mixture was stirred for 1 h at room temperature, 3 h at 40° C. and finally stirred overnight at room temperature. Water (250 ml) was added followed by a saturated ammonium chloride solution (250 ml) and the mixture was stirred for 1 h at room temperature. The phases were separated and the aqueous phase was extracted with ethyl acetate (100 ml). The combined organic phases was dried (MgSO4) and the solvent evaporated in vacuo to give 25.9 g (99%) of 3-methoxypropiophenone.

Synthesis routes and methods II

Procedure details

A solution of 3-methoxyphenylmagnesium bromide in tetrahydrofuran (500 ml) was prepared from 3-methoxybromobenzene (187 g) and magnesium turnings (24 g) and was added over 1.5 hours to a mixture of propionic anhydride (260 g) and diethyl ether (500 ml) which had been cooled to -70° C. A saturated aqueous solution of ammonium chloride (500 ml) was added and the mixture was allowed to warm to ambient temperature. The organic layer was separated and washed in turn with a dilute aqueous sodium hydroxide solution and with a saturated aqueous sodium chloride solution. The organic layer was dried (Na2SO4) and evaporated to give 3-methoxypropiophenone as a yellow oil (160 g).